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Compound of Interest

Compound Name:
3-Pyridinecarboxylic acid

magnesium salt

Cat. No.: B1584705 Get Quote

CAS Number: 7069-06-9

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Pyridinecarboxylic acid
magnesium salt, also known as magnesium nicotinate. This document synthesizes critical

information on its physicochemical properties, synthesis, biological activities, and experimental

protocols, tailored for professionals in research and drug development.

Chemical Identity and Physicochemical Properties
Magnesium nicotinate is the magnesium salt of nicotinic acid (niacin, vitamin B3). It is a source

of both magnesium and nicotinic acid, combining the physiological effects of both entities.

Table 1: Physicochemical Properties of Magnesium Nicotinate
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Property Value Reference(s)

CAS Number 7069-06-9 [1][2][3][4][5][6][7][8]

Molecular Formula C₁₂H₈MgN₂O₄ [1][2][8]

Molecular Weight 268.51 g/mol [1][2][8]

Synonyms

Magnesium dinicotinate,

Nicotinic acid magnesium salt,

3-Pyridinecarboxylic acid,

magnesium salt (2:1)

[2][3][4][6][9]

Melting Point 236.6 °C [2][3]

Boiling Point 292.5 °C at 760 mmHg [2][3]

Flash Point 130.7 °C [2][3]

Appearance White crystalline powder [10]

Solubility Soluble in water [10]

Synthesis and Manufacturing
The synthesis of magnesium nicotinate typically involves the reaction of a magnesium salt with

nicotinic acid in an aqueous solution. Common methods include:

Reaction with Magnesium Salt: A prevalent method involves reacting a magnesium salt, such

as magnesium sulfate or basic magnesium carbonate, with nicotinic acid. The reaction is

often carried out in water, and a base like sodium hydroxide may be used to facilitate the

reaction.[1]

Complexation with Amino Acids: To potentially enhance bioavailability, magnesium nicotinate

can be complexed with amino acids like glycine or arginine. This is achieved by dissolving

magnesium nicotinate and the selected amino acid in a 1:1 molar ratio in water and heating

the solution to 60–70°C.[1]

Biological Activity and Mechanism of Action
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The biological effects of magnesium nicotinate are attributable to its constituent parts:

magnesium and nicotinic acid.

Role of Magnesium
Magnesium is a crucial mineral that acts as a cofactor for over 300 enzymatic reactions in the

body.[11] Its key functions relevant to research and drug development include:

Enzyme Catalysis: Magnesium is essential for enzymes involved in glycolysis, ATP

metabolism, and signal transduction pathways.[1]

Ion Transport: It is required for the active transport of ions like potassium and calcium across

cell membranes, which is fundamental for nerve impulse conduction, muscle contraction,

and maintaining a normal heart rhythm.

Cellular Signaling: Magnesium acts as a cofactor for enzymes such as adenylate cyclase

and guanylate cyclase, which produce the second messengers cAMP and cGMP.[1]

Role of Nicotinic Acid (Niacin)
Nicotinic acid is a B vitamin with well-documented pharmacological effects, particularly on lipid

metabolism.

Lipid Modification: At pharmacological doses, nicotinic acid reduces the synthesis of low-

density lipoprotein (LDL), very-low-density lipoprotein (VLDL), and triglycerides, while

increasing high-density lipoprotein (HDL) levels.[7]

GPR109A Receptor Agonism: The primary mechanism for the lipid-lowering effects of

nicotinic acid is its action as an agonist for the G protein-coupled receptor 109A (GPR109A,

also known as HM74A), which is highly expressed in adipocytes and immune cells.[10]

Activation of GPR109A in adipocytes inhibits adenylate cyclase, leading to decreased cAMP

levels and subsequent reduction in lipolysis.
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Experimental Protocols
In Vitro Absorption Study of Magnesium Nicotinate
This protocol is based on a study evaluating the absorption of magnesium ions from

magnesium nicotinate and its amino acid derivatives.[2]

Objective: To compare the in vitro absorption of Mg²⁺ ions from magnesium nicotinate and its

derivatives.

Methodology:

Synthesis of Magnesium Nicotinate Derivatives:

Synthesize magnesium nicotinate with amino acids (e.g., arginine or glycine) by reacting

magnesium nicotinate with the respective amino acid in a 1:1 molar ratio in an aqueous

solution.

Maintain the reaction at 60-70°C with intense stirring for 3 hours.

Isolate and purify the resulting products.[2]

Preparation of Solid Dispersions:

Mix micronized magnesium salt with a carrier (e.g., phosphatidylcholine or

polyvinylpyrrolidone) in a 1:10 molar ratio.

Dissolve the mixture in ethanol.

Evaporate the ethanol completely and dry the solid dispersion under a vacuum.

Unify the granules by passing them through a 1.0 mm sieve.[2]

Determination of Partition Coefficient (o/w):

Determine the partition coefficient to assess the lipophilicity of the compounds.

In Vitro Absorption Assay:
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Utilize a segment of the small intestine from a suitable animal model (e.g., rat).

Monitor the absorption of Mg²⁺ ions over time, following first-order kinetics.

Measure the concentration of magnesium in the collected samples using atomic

absorption spectrophotometry at a wavelength of 285.2 nm.[2]

Data Analysis:

Compare the amount of absorbed Mg²⁺ ions for the different magnesium nicotinate

formulations at various time points.

Perform statistical analysis (e.g., p<0.05) to determine significant differences in absorption

rates.[2]
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General Protocol for a Human Bioavailability Study
The following is a generalized experimental workflow for a clinical trial assessing the

bioavailability of a magnesium supplement, which can be adapted for magnesium nicotinate.

Objective: To evaluate the absorption and bioavailability of magnesium from an oral

supplement.

Study Design: A randomized, double-blind, placebo-controlled, crossover study.

Methodology:

Participant Recruitment:

Recruit healthy volunteers based on specific inclusion and exclusion criteria (e.g., age,

BMI, normal blood magnesium levels).[1]

Obtain informed consent from all participants.

Study Protocol:

Instruct participants to follow a standardized diet and refrain from consuming magnesium-

rich foods or supplements for a specified period before the study.[4]

On the study day, administer a single dose of the magnesium supplement (e.g.,

magnesium nicotinate) or a placebo.

Sample Collection:

Collect blood and urine samples at baseline and at regular intervals post-administration

(e.g., 0, 1, 2, 4, 6, 8, and 24 hours).[4]

Magnesium Analysis:

Analyze the magnesium concentration in serum and urine samples using a validated

analytical method, such as atomic absorption spectroscopy or inductively coupled plasma

mass spectrometry.
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Pharmacokinetic Analysis:

Calculate pharmacokinetic parameters, including the maximum concentration (Cmax),

time to maximum concentration (Tmax), and the area under the concentration-time curve

(AUC).

Adjust for baseline endogenous magnesium levels to accurately determine the

bioavailability of the supplemented magnesium.[3]

Statistical Analysis:

Compare the pharmacokinetic parameters between the supplement and placebo groups to

assess the significance of magnesium absorption.
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Applications in Research and Drug Development
Magnesium nicotinate is a compound of interest in several areas of research and development:

Nutritional Supplements: It serves as a source of both magnesium and niacin, potentially

addressing deficiencies in both.

Cardiovascular Health: Given the roles of magnesium in maintaining normal heart rhythm

and nicotinic acid in improving lipid profiles, magnesium nicotinate has been investigated for

its potential benefits in cardiovascular diseases.[5]

Neurological Function: Magnesium is involved in nerve transmission and neuromuscular

conduction, making its compounds relevant for neurological research.

Drug Delivery: The modification of magnesium nicotinate with amino acids to improve

bioavailability presents an interesting avenue for drug delivery research.[1]

Conclusion
3-Pyridinecarboxylic acid magnesium salt (magnesium nicotinate) is a compound with a

well-defined chemical structure and established synthesis methods. Its biological activity is a

composite of the effects of magnesium and nicotinic acid, targeting a wide range of

physiological processes from enzymatic reactions and ion transport to lipid metabolism. The

provided experimental protocols offer a foundation for further investigation into its absorption,

bioavailability, and therapeutic potential. This technical guide serves as a valuable resource for

scientists and researchers engaged in the study and development of novel therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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